Cas no 2138089-97-9 (2-Chloro-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile)

• Product Name: 2-Chloro-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile
• CAS No: 2138089-97-9
• MF: C₁₄H₁₉ClN₄
• MW: 278.780461549759
• CID: 6429118
• PubChem ID: 165498903
• Update Time: 2025-06-11

2-Chloro-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile
• 2138089-97-9
• EN300-1145706
• 2-Chloro-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile

• Inchi： 1S/C14H19ClN4/c1-11(2)10-18-5-7-19(8-6-18)13-4-3-12(9-16)14(15)17-13/h3-4,11H,5-8,10H2,1-2H3
• InChI Key： IXGIHGOTSLJSOD-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=N1)N1CCN(CC(C)C)CC1

Computed Properties

• Exact Mass: 278.1298243g/mol
• Monoisotopic Mass: 278.1298243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.2Ų

Additional information on 2-Chloro-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile

Introduction to 2-Chloro-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile (CAS No. 2138089-97-9)

2-Chloro-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile, with the CAS number 2138089-97-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and features a unique combination of a chlorinated pyridine ring and a substituted piperazine moiety. The structural complexity and functional versatility of this molecule make it a promising candidate for various therapeutic applications, particularly in the development of new drugs targeting neurological and psychiatric disorders.

The chemical structure of 2-Chloro-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile is characterized by a pyridine ring with a chlorine substituent at the 2-position and a cyano group at the 3-position. The piperazine ring, which is substituted with an isopropyl group, is attached to the 6-position of the pyridine ring. This arrangement imparts unique pharmacological properties to the compound, making it an attractive target for further investigation.

Recent studies have highlighted the potential of 2-Chloro-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile as a modulator of various neurotransmitter systems. Specifically, it has been shown to exhibit potent activity at serotonin (5-HT) receptors, particularly the 5-HT_1A and 5-HT_2A subtypes. These receptors play crucial roles in regulating mood, cognition, and behavior, making them important targets for the treatment of conditions such as depression, anxiety, and schizophrenia.

In addition to its activity at serotonin receptors, 2-Chloro-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile has also been found to interact with dopamine receptors, particularly the D₂ subtype. This dual action on both serotonin and dopamine systems suggests that the compound may have broad-spectrum therapeutic potential, addressing multiple aspects of neurological disorders.

The pharmacokinetic properties of 2-Chloro-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile have been extensively studied to evaluate its suitability for clinical use. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate.

Clinical trials are currently underway to assess the safety and efficacy of 2-Chloro-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile in human subjects. Early results from Phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and support further evaluation in larger-scale clinical trials.

The potential applications of 2-Chloro-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile extend beyond its use as a standalone therapeutic agent. It may also serve as a valuable tool for understanding the molecular mechanisms underlying neurological disorders. By modulating specific neurotransmitter systems, this compound can provide insights into the pathophysiology of these conditions and inform the development of more targeted therapies.

In conclusion, 2-Chloro-6-[4-(2-methylpropyl)piperazin-1-yl]pyridine-3-carbonitrile (CAS No. 2138089-97-9) represents a promising advance in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it a compelling candidate for further investigation and development as a potential therapeutic agent for neurological and psychiatric disorders. Ongoing research efforts aim to fully elucidate its mechanisms of action and optimize its therapeutic potential for clinical use.